Cas no 1449693-84-8 ((2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid
• CAS No: 1449693-84-8
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 6793257
• PubChem ID: 124633413
• Update Time: 2025-05-23

(2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid
• F95287
• 1449693-84-8
• (2R,4S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-phenoxypyrrolidine-2-carboxylic acid
• MFCD31729555
• (2R,4S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-phenoxypyrrolidine-2-carboxylic acid
• (4S)-Fmoc-4-phenoxy-D-proline

• Inchi： 1S/C26H23NO5/c28-25(29)24-14-18(32-17-8-2-1-3-9-17)15-27(24)26(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,18,23-24H,14-16H2,(H,28,29)/t18-,24+/m0/s1
• InChI Key： DGFDLAYDYAXDTJ-MHECFPHRSA-N
• SMILES： O(C1C=CC=CC=1)[C@@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.1Ų

Additional information on (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid

Introduction to (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid (CAS No. 1449693-84-8)

(2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid (CAS No. 1449693-84-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe(PhO)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an invaluable tool in the development of novel therapeutic agents.

The chemical structure of (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group, a phenoxypyrrolidine core, and a carboxylic acid moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting the amino group during multistep syntheses. The phenoxypyrrolidine scaffold provides additional functionality and structural diversity, which can be exploited to enhance the biological activity and pharmacological properties of the final product.

Recent advancements in the field of medicinal chemistry have highlighted the potential of (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid in the development of new drugs. For instance, studies have shown that compounds derived from this intermediate exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. One notable example is its use in the synthesis of inhibitors targeting protein-protein interactions (PPIs), which are critical for many cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in enzyme inhibition, (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The phenoxypyrrolidine core can be modified to incorporate specific functional groups that enhance solubility, stability, and bioavailability, thereby improving the therapeutic index of the final drug product.

The synthetic accessibility of (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid has been a driving force behind its widespread use in research laboratories and pharmaceutical companies. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common approach involves the coupling of Fmoc-L-serine with phenol followed by cyclization to form the pyrrolidine ring. This method has been optimized to achieve high yields and purity, making it suitable for industrial-scale production.

The biological evaluation of compounds derived from (2R,4S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-phenoxypyrrolidine-2-carboxylic acid has revealed promising results in preclinical studies. For example, a series of analogs synthesized from this intermediate have shown significant antiproliferative activity against various cancer cell lines. These findings suggest that further optimization and clinical development could lead to new therapeutic options for patients with cancer.

Beyond cancer research, there is growing interest in exploring the potential of (2R,4S)-1-(((9H-Fluoren-9-y l)methoxy)carbonyl)-4-p henoxypyrrolidine -2-carboxylic acid for other therapeutic areas. Recent studies have investigated its use in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific protein interactions and signaling pathways makes it a promising candidate for addressing these complex conditions.

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